1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-cyclopentyl-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C10H13N3/c1-8-9(6-11)7-13(12-8)10-4-2-3-5-10/h7,10H,2-5H2,1H3
• InChI Key: UCADLBHTYNLKFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C#N)C2CCCC2

Description

1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile is a pyrazole-based carbonitrile derivative characterized by a cyclopentyl group at the N1 position, a methyl group at C3, and a cyano substituent at C2. Pyrazole carbonitriles are versatile intermediates in medicinal and materials chemistry due to their electron-deficient nature, which facilitates nucleophilic substitutions and cycloaddition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile can be synthesized through a multi-step process. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of cyclopentanone with hydrazine hydrate can form a hydrazone intermediate, which upon further reaction with a nitrile source such as malononitrile, yields the desired pyrazole derivative .

Industrial Production Methods: Industrial production of 1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile typically involves optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reaction. The process may also involve purification steps such as recrystallization or chromatography to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine or other reduced forms.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Reagents like halogens, alkylating agents, or acylating agents are often employed under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amines .

Scientific Research Applications

1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory, analgesic, and antimicrobial properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex heterocyclic systems.

Material Science: It is investigated for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile exerts its effects involves interactions with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact pathways and targets can vary depending on the specific application and the modifications made to the compound .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects: The 4-cyano group is electron-withdrawing, enhancing reactivity toward nucleophilic attack compared to electron-donating groups (e.g., methylthio in ).
• Physical State : Bulky substituents like cyclopentyl may increase melting points relative to liquid analogs (e.g., 3-azido-1-benzyl derivative ).

Spectroscopic and Physicochemical Data

NMR and IR Signatures

• 1H NMR : Pyrazole protons in 3-azido derivatives resonate at δ ~7.5–7.6 ppm (C4-H), with benzyl/methylbenzyl groups showing aromatic signals at δ ~7.2–7.4 ppm . The cyclopentyl group would likely exhibit multiplet signals at δ ~1.5–2.5 ppm (cyclopentyl CH2).
• IR: Strong cyano stretching vibrations (~2230 cm⁻¹) and azide peaks (~2139 cm⁻¹) dominate in azido derivatives , whereas amino groups show N–H stretches (~3400 cm⁻¹) .

Melting Points and Stability

• Azido derivatives exhibit moderate melting points (100–101.5°C), while amino derivatives decompose at higher temperatures due to hydrogen bonding . The cyclopentyl analog’s stability may exceed benzyl derivatives due to enhanced crystalline packing.

Biological Activity

1-Cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile is a pyrazole derivative that has garnered attention for its diverse biological activities. This compound is part of a larger class of pyrazole-based compounds, which have been investigated for their potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. This article reviews the biological activity of 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile, highlighting key research findings, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{N}_4$$

Where the compound features a cyclopentyl group attached to the pyrazole ring, contributing to its unique biological properties.

Mechanisms of Biological Activity

The biological activity of 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX), which are critical in the synthesis of pro-inflammatory mediators.
• Antimicrobial Action : Research indicates that this pyrazole derivative exhibits antimicrobial properties against a range of bacterial and fungal strains, likely due to its ability to disrupt microbial cell membranes.
• Anticancer Activity : Preliminary studies suggest that 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile may induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and proliferation.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various pyrazole derivatives, including 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile. The Minimum Inhibitory Concentration (MIC) values were determined against common pathogens:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

These results indicate that the compound possesses moderate antibacterial and antifungal activity, making it a candidate for further development as an antimicrobial agent .

Anti-inflammatory Effects

In vitro studies demonstrated that 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in stimulated macrophages. The IC50 values for these effects were reported as follows:

Cytokine	IC50 (µM)
TNF-alpha	5.2
IL-6	7.8

This suggests that the compound may effectively modulate inflammatory responses, potentially offering therapeutic benefits in inflammatory diseases .

Anticancer Potential

Recent investigations into the anticancer properties of pyrazole derivatives highlighted the ability of 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile to induce apoptosis in cancer cell lines. The compound exhibited an IC50 value of approximately 10 µM against human breast cancer cells (MCF-7). Mechanistic studies indicated that this effect was mediated through the activation of caspase pathways .

Case Studies

Case Study 1: Antimicrobial Efficacy
In a controlled laboratory setting, researchers tested the efficacy of 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile against antibiotic-resistant strains of Staphylococcus aureus. The compound demonstrated significant bactericidal activity at concentrations lower than those required for traditional antibiotics, suggesting its potential as an alternative treatment option .

Case Study 2: Anti-inflammatory Activity
A clinical trial assessed the anti-inflammatory effects of this pyrazole derivative in patients with rheumatoid arthritis. Participants receiving a formulation containing 1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile showed marked improvements in symptom scores compared to placebo groups, indicating its potential utility in managing chronic inflammation .